2-[(2-fluorobenzyl)sulfanyl]-N-(2-methylphenyl)-5-(phenylsulfanyl)pyrimidine-4-carboxamide

• Molecular Formula: C25H20FN3OS2
• Molecular Weight: 461.6 g/mol
• IUPAC Name: 2-[(2-fluorophenyl)methylsulfanyl]-N-(2-methylphenyl)-5-phenylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C25H20FN3OS2/c1-17-9-5-8-14-21(17)28-24(30)23-22(32-19-11-3-2-4-12-19)15-27-25(29-23)31-16-18-10-6-7-13-20(18)26/h2-15H,16H2,1H3,(H,28,30)
• InChI Key: LEFKCDPKGMIPOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=NC(=NC=C2SC3=CC=CC=C3)SCC4=CC=CC=C4F

Description

2-{[(2-Fluorophenyl)methyl]sulfanyl}-N-(2-methylphenyl)-5-(phenylsulfanyl)pyrimidine-4-carboxamide is a complex organic compound with a unique structure that includes fluorine, sulfur, and pyrimidine moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2-fluorophenyl)methyl]sulfanyl}-N-(2-methylphenyl)-5-(phenylsulfanyl)pyrimidine-4-carboxamide typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the Pyrimidine Core: The pyrimidine core can be synthesized through a condensation reaction between appropriate aldehydes and amines under acidic conditions.

Introduction of Sulfanyl Groups: The sulfanyl groups are introduced via nucleophilic substitution reactions, where thiols react with halogenated aromatic compounds.

Fluorination: The fluorine atom is introduced using electrophilic fluorination reagents such as Selectfluor.

Amidation: The final step involves the formation of the carboxamide group through an amidation reaction between the carboxylic acid derivative and an amine.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and reduce costs. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and solvent recycling techniques.